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For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions for TG4-155, a potent and selective antagonist of the prostaglandin E2

(PGE2) receptor subtype EP2.[1][2][3][4] TG4-155 is a valuable tool for in vitro and in vivo

studies investigating the role of the EP2 receptor in various physiological and pathological

processes, including inflammation, neurodegeneration, and cancer.[3] This document outlines

the necessary materials, step-by-step procedures, and stability information to ensure consistent

and reliable experimental outcomes.

Introduction to TG4-155
TG4-155 is a brain-penetrant small molecule that acts as a competitive antagonist of the EP2

receptor with high selectivity over other prostanoid receptors. The EP2 receptor, a G protein-

coupled receptor, is activated by PGE2 and is implicated in a diverse range of cellular

responses. By blocking the EP2 receptor, TG4-155 inhibits downstream signaling pathways,

such as the cyclic adenosine monophosphate (cAMP) pathway, making it a critical compound

for studying EP2-mediated effects. Its utility has been demonstrated in models of seizure-

induced neuronal injury and cancer cell proliferation.
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A summary of the key chemical and physical properties of TG4-155 is presented in the table

below.

Property Value Reference

Chemical Name

(2E)-N-[2-(2-methyl-1H-indol-

1-yl)ethyl]-3-(3,4,5-

trimethoxyphenyl)-2-

propenamide

CAS Number 1164462-05-8

Molecular Formula C₂₃H₂₆N₂O₄

Molecular Weight 394.47 g/mol

Appearance
Crystalline solid, white to beige

powder

Purity ≥98% (HPLC)

Solubility Data
The solubility of TG4-155 can vary between suppliers. It is crucial to consult the manufacturer's

product datasheet for the most accurate information for a specific lot. The following table

summarizes reported solubility data in common laboratory solvents.

Solvent Reported Solubility Reference

DMSO 20 mg/mL to 125 mg/mL

DMF 50 mg/mL

Ethanol 5 mg/mL

Water Insoluble

Note: The solubility in DMSO can be affected by absorbed moisture. It is recommended to use

fresh, anhydrous DMSO for the preparation of stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1682783?utm_src=pdf-body
https://www.benchchem.com/product/b1682783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of a 10 mM TG4-
155 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TG4-155 in Dimethyl

Sulfoxide (DMSO).

Materials:

TG4-155 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of TG4-155 powder to equilibrate to room temperature for at least

1 hour before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of TG4-155 powder in a sterile vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.945 mg of TG4-155
(Molecular Weight = 394.47 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

TG4-155 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no particulates are present.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile vials.

Storage: Store the aliquots at -20°C or -80°C in tightly sealed vials.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the TG4-155 stock solution.

Condition Stability Reference

Solid Powder (-20°C) ≥ 2 to 4 years

Stock Solution in DMSO

(-20°C)
Up to 1 month

Stock Solution in DMSO

(-80°C)
Up to 6 months to 2 years

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the

stock solution on the day of use.

Signaling Pathway
TG4-155 functions as a competitive antagonist of the prostaglandin E2 receptor EP2. Activation

of the EP2 receptor by its ligand, PGE2, typically leads to the activation of adenylyl cyclase,

which in turn increases intracellular cyclic AMP (cAMP) levels. This signaling cascade is

involved in various cellular processes. TG4-155 blocks this initial step, thereby inhibiting

downstream effects.
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Caption: TG4-155 blocks PGE2-mediated activation of the EP2 receptor.

Workflow for Stock Solution Preparation and Use
The following diagram illustrates the general workflow from receiving the compound to its use

in experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1682783?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive TG4-155
(Solid Powder)

Equilibrate to
Room Temperature

Weigh Compound

Dissolve in
Anhydrous DMSO

Vortex/Sonicate
until Dissolved

Aliquot into
Single-Use Vials

Store at -20°C or -80°C

Prepare Working Solution
for Experiments

Thaw one aliquot

Click to download full resolution via product page

Caption: Workflow for preparing and storing TG4-155 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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